Cas no 108907-44-4 (Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester)

• Product Name: Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester
• CAS No: 108907-44-4
• MF: C₂₃H₂₀O₁₀
• MW: 456.398907661438
• CID: 128209
• PubChem ID: 467297
• Update Time: 2025-04-18

Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester
• (-)-ECG-4''-O-ME
• Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydrox...
• (-)-(2R,3R)-5,7-dihydroxy-2-(3',4'-dihydroxy-phenyl)chroman-3-yl 3'',5''-dihydroxy-4''-methoxybenzoate
• (-)-EPICATECHIN 3-(4'-O-METHYL)GALLATE
• (-)-epicatechin 3-O-(4'-O-methyl)-gallate
• 4''-O-methyl-(-)-epicatechin gallate
• (-)-EPICATECHIN 3-(4''-O-METHYL)GALLATE
• (-)-Epicatechin 3-(4''-O-Methyl)gallate 〔(-)-ECg-4''-O-Me〕
• 108907-44-4
• [(2R,3R)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] 3,5-dihydroxy-4-methoxybenzoate
• CHEBI:176148
• LMPK12020094
• 3-O-(4-Methylgalloyl)epicatechin
• (2R,3R)-2-(3,4-Dihydroxyphenyl)-5,7-dihydroxychroman-3-yl 3,5-dihydroxy-4-methoxybenzoate
• Epicatechin-3-O-(4-O-methyl)gallate
• 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxychroman-3-yl 3,5-dihydroxy-4-methoxybenzoate
• 3,5-Dihydroxy-4-methoxy-benzoic acid (2R,3R)-2-(3,4-dihydroxy-phenyl)-5,7-dihydroxy-chroman-3-yl ester
• Epicatechin 3-O-(4-O-methylgallate)
• Epicatechin 3-O-(4-methylgallate)
• [(2R,3R)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-chroman-3-yl] 3,5-dihydroxy-4-methoxy-benzoate
• BDBM50296237
• DTXSID001292305
• CHEMBL159433

• Inchi： 1S/C23H20O10/c1-31-22-17(28)5-11(6-18(22)29)23(30)33-20-9-13-15(26)7-12(24)8-19(13)32-21(20)10-2-3-14(25)16(27)4-10/h2-8,20-21,24-29H,9H2,1H3/t20-,21-/m1/s1
• InChI Key： BXDRTHBTGNNTEW-NHCUHLMSSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@H]([C@H]1C1C=CC(=C(C=1)O)O)OC(C1C=C(C(=C(C=1)O)OC)O)=O)O)O

Computed Properties

• Exact Mass: 456.10600
• Monoisotopic Mass: 456.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 166.14000
• LogP: 2.83060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols